1-(2-Bromoethyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(2-bromoethyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C6H8BrNO2/c7-3-4-8-5(9)1-2-6(8)10/h1-4H2
• InChI Key: AXYDHHRUFSOIAB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCBr
• Molecular Formula: C6H8BrNO2
• DSSTOX Substance ID: DTXSID10543892
• Molecular Weight: 206.04 g/mol
• CAS No.: 55943-72-1

Description

1-(2-Bromoethyl)pyrrolidine-2,5-dione is an organic compound with the molecular formula C6H8BrNO2 and a molecular weight of 206.04 g/mol . This compound is characterized by a pyrrolidine ring substituted with a bromoethyl group at the nitrogen atom and two keto groups at the 2 and 5 positions .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2-Bromoethyl)pyrrolidine-2,5-dione can be synthesized through the bromination of N-ethylsuccinimide . The reaction typically involves the use of bromine or a brominating agent such as N-bromosuccinimide (NBS) in an organic solvent like dichloromethane or chloroform . The reaction is carried out under controlled conditions, often at room temperature or slightly elevated temperatures, to ensure the selective bromination of the ethyl group .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with careful control of reaction parameters to ensure high yield and purity . The product is typically purified through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

1-(2-Bromoethyl)pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromoethyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: Reduction reactions can convert the keto groups to hydroxyl groups.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and sodium methoxide.

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed in anhydrous solvents.

Major Products Formed

Nucleophilic Substitution: Products include substituted pyrrolidine derivatives with various functional groups.

Oxidation: N-oxide derivatives of the original compound.

Reduction: Hydroxylated pyrrolidine derivatives.

Scientific Research Applications

1-(2-Bromoethyl)pyrrolidine-2,5-dione has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is employed in the study of enzyme inhibition and protein modification.

Medicine: It serves as a precursor for the synthesis of pharmaceutical intermediates and potential therapeutic agents.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Bromoethyl)pyrrolidine-2,5-dione involves its interaction with nucleophilic sites in biological molecules . The bromoethyl group acts as an electrophile, forming covalent bonds with nucleophilic amino acid residues in proteins . This can lead to the inhibition of enzyme activity or modification of protein function . The compound’s effects are mediated through pathways involving covalent modification of target proteins .

Comparison with Similar Compounds

Similar Compounds

N-Ethylsuccinimide: Similar structure but lacks the bromoethyl group.

N-Bromosuccinimide: Contains a bromine atom but differs in the overall structure.

Succinimide: Basic structure without any substituents.

Uniqueness

1-(2-Bromoethyl)pyrrolidine-2,5-dione is unique due to its bromoethyl group, which imparts distinct reactivity and allows for specific interactions with nucleophiles . This makes it a valuable intermediate in organic synthesis and a useful tool in biochemical research .

Synthesis routes and methods I

Procedure details

9.9 g of succinimide and 50 ml of N,N-dimethylformamide were put into a 200-ml three-necked flask equipped with a stirrer and a thermometer. 14 g of potassium carbonate was added to the mixture. The admixture was then stirred at room temperature for 30 minutes. 39.6 g of 1,2-dibromoethane was added to the admixture. The admixture was allowed to react at a temperature of 40° to 50° C. for 2 hours. The reaction mixture was poured into water. The aqueous mixture was then extracted with ethyl acetate. The ethyl acetate layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was crystallized with hexane. The resulting crystal was filtered off and then air-dried. Yield: 16.7 g (81%); m.p. 55° to 56° C.

Synthesis routes and methods II

Procedure details

49.5 g of succinamide was dissolved in 750 ml of 2-butanone under heating. 187.9 g of dibromoethane and 138 g of anhydrous potassium carbonate were added to the solution and the mixture was heated under reflux for 9.5 h.

Synthesis routes and methods III

Procedure details

To a mixture of dihydro-furan-2,5-dione (396 mg, 4.00 mmol) and 1,2-dibromo-ethane (1.50 g, 8.00 mmol) in CH3CN (20 ml) was added K2CO3 (829 mg, 6.00 mmol) at room temperature. The mixture was stirred at reflux overnight and the solvent was evaporated. The mixture was diluted with EtOAc (150 mL), washed with water, sat. Na2CO3aq., brine, and dried over MgSO4. The solvent was evaporated to give 1-(2-bromo-ethyl)-pyrrolidine-2,5-dione that was used for next step without further purification (580 mg, 70.4%).